Cas no 2172245-66-6 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2172245-66-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5994146
• PubChem ID: 165580575
• Update Time: 2025-07-23

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,4-oxazepane-6-carboxylic acid
• EN300-1534278
• 2172245-66-6

• Inchi： 1S/C27H32N2O6/c1-3-27(4-2,25(32)29-13-14-34-16-18(15-29)24(30)31)28-26(33)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： DBMDAHCIJUYSRZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC(C(=O)O)C1)C(C(CC)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid

Introduction to 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic Acid (CAS No. 2172245-66-6)

4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid, identified by its CAS number 2172245-66-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in the synthesis of bioactive agents and therapeutic drugs. The intricate structure of this molecule, featuring a 1,4-oxazepane core and various functional groups, makes it a subject of interest for chemists and biologists exploring novel pharmacophores.

The molecular framework of 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid incorporates several key features that contribute to its unique chemical properties. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex molecules. The 1,4-oxazepane ring system provides structural stability while allowing for modifications that can fine-tune its biological activity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid suggests potential applications in the treatment of neurological disorders, cancer, and inflammatory conditions. Researchers have been exploring its interactions with specific target proteins and enzymes, aiming to identify new therapeutic targets.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The combination of the methoxycarbonyl group and the amino functionality allows for further derivatization, enabling the creation of libraries of analogs with tailored properties. This flexibility is crucial for drug discovery efforts, as it allows scientists to optimize potency, selectivity, and pharmacokinetic profiles.

The synthesis of 4-2-Ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,4-oxazepane-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, which are essential for downstream applications such as preclinical studies and clinical trials. The availability of this compound in sufficient quantities has facilitated its use in various research projects aimed at understanding its biological effects.

Recent studies have begun to unravel the potential therapeutic benefits of this compound. Researchers have observed promising results in cell-based assays where it demonstrates inhibitory activity against certain enzymes implicated in disease progression. The interaction between the fluoren-9ylyl moiety and biological targets appears to be critical for its mode of action. This finding opens up new avenues for investigating its role in modulating disease-related pathways.

The chemical properties of 4-2-Ethyl-2-({(9H-fluoren-9yl)methoxycarbonyl}amino)butanoyl-1,4-xazepane^-6--c^arboxylic acid (CAS No.^2172245-66-